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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B607150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the recommended storage and handling of

DM1-SMe powder, a potent maytansinoid microtubule inhibitor commonly used as a cytotoxic

payload in antibody-drug conjugates (ADCs). Adherence to these protocols is crucial for

maintaining the integrity of the compound and ensuring laboratory safety.

Product Information
Characteristic Description

Compound Name DM1-SMe

Synonyms
N2'-deacetyl-N2'-[3-(methyldithio)-1-

oxopropyl]maytansine

CAS Number 138148-68-2

Molecular Formula C₃₆H₅₀ClN₃O₁₀S₂

Molecular Weight 784.4 g/mol

Appearance Off-white to light yellow solid powder

Primary Use ADC cytotoxin, microtubule inhibitor[1][2]
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Proper storage of DM1-SMe powder is critical to prevent degradation and maintain its potency.

The following table summarizes the recommended storage conditions for both the lyophilized

powder and reconstituted solutions.

Form
Storage

Temperature
Duration

Additional

Recommendations

Powder (Lyophilized) -20°C
Long-term (months to

years)[1][3]

Keep container tightly

sealed in a cool, well-

ventilated area.

Protect from direct

sunlight and sources

of ignition.[3]

0-4°C
Short-term (days to

weeks)[1]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months[2]

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month[2]

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

Handling and Safety Precautions
DM1-SMe is a highly potent cytotoxic agent and should be handled with extreme caution in a

controlled laboratory environment.

3.1. Personal Protective Equipment (PPE)

A full set of personal protective equipment should be worn at all times when handling DM1-
SMe powder or solutions.[3] This includes:

Eye Protection: Safety goggles with side-shields.[3]
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Hand Protection: Chemical-resistant protective gloves.

Body Protection: Impervious laboratory coat or clothing.[3]

Respiratory Protection: A suitable respirator to avoid inhalation of dust or aerosols.[3]

3.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]

An accessible safety shower and eye wash station must be readily available.[3]

3.3. General Handling Practices

Avoid direct contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling.

3.4. Spill and Waste Disposal

In case of a spill, evacuate the area and prevent further leakage.[3]

Absorb solutions with an inert, liquid-binding material (e.g., diatomite).[3]

Decontaminate surfaces by scrubbing with alcohol.[3]

Dispose of all contaminated materials, including empty containers and disposable PPE, as

hazardous waste according to local, state, and federal regulations.

Experimental Protocols
4.1. Reconstitution of DM1-SMe Powder
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This protocol describes the reconstitution of DM1-SMe powder for in vitro experiments.

Solvents should be of high purity (e.g., anhydrous DMSO).

Materials:

DM1-SMe powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision pipettes

Procedure:

Equilibrate the vial of DM1-SMe powder to room temperature before opening to prevent

condensation.

In a chemical fume hood, carefully open the vial.

To prepare a stock solution (e.g., 10 mg/mL), add the appropriate volume of anhydrous

DMSO to the vial. DM1-SMe is soluble in DMSO.[1][2][4][5]

Gently vortex or sonicate the vial until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect from

light and avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[2]

Diagrams
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Workflow for Safe Handling and Storage of DM1-SMe Powder
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Powder Handling & Reconstitution

Storage
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Don Personal Protective Equipment (PPE)

Prepare Workspace in Fume Hood

Equilibrate DM1-SMe Vial to Room Temperature

Reconstitute Powder with Anhydrous DMSO

Aliquot Stock Solution into Amber Vials

Store Aliquots at -80°C or -20°C

Decontaminate Workspace

After Use

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of DM1-SMe powder.
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Stability and Incompatibility
Stability: DM1-SMe is stable under the recommended storage conditions.[3]

Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing

or reducing agents.[3]

Hazardous Decomposition: Under fire conditions, DM1-SMe may decompose and emit toxic

fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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